1-Bromo-3,5-diphenylbenzene
Overview
Description
1-Bromo-3,5-diphenylbenzene is an organic compound used in the synthesis of Aromatic Dendrimers Bearing 2,4,6-Triphenyl-1,3,5-triazine Cores .
Synthesis Analysis
The synthesis of this compound involves a mixture of phenylboronic acid, 1,3,5-tribromobenzene, and Pd(PPh3)4 added to tetrahydrofuran and aqueous potassium carbonate. The mixture is then vigorously refluxed under a nitrogen atmosphere .Molecular Structure Analysis
The molecular structure of this compound consists of two crystallographically independent molecules in the asymmetric unit. The C-Br bond lengths and the C-C bond lengths between the benzene rings are slightly different in the two molecules. The dihedral angles between adjacent benzene rings are 26.85 (2) and 39.99 (2)° in one molecule, and 29.90 (2) and 38.01 (2)° in the other .Chemical Reactions Analysis
This compound is used in the synthesis of Aromatic Dendrimers Bearing 2,4,6-Triphenyl-1,3,5-triazine Cores .Physical and Chemical Properties Analysis
This compound has a molecular weight of 309.2. It has a melting point of 105-106℃ and a predicted boiling point of 401.1±14.0 °C. It has a density of 1.309 and is stored in a sealed, dry, room temperature environment. It appears as a white to almost white powder or crystal .Scientific Research Applications
Synthesis of Functionalized Compounds
1-Bromo-3,5-diphenylbenzene serves as a precursor in the synthesis of various functionalized compounds. For example, it is utilized in the synthesis of alkoxy-functionalized dibenzo[fg,op]naphthacenes through a palladium-catalyzed dehydrohalogenation process (Cheng, Höger, & Fenske, 2003). This indicates its role in the preparation of complex organic structures.
Role in Organic Synthesis
The compound is also involved in Smiles rearrangement processes. For instance, in the synthesis of 3-bromo-1-methylphenothiazines, this compound derivatives are formed through specific reactions and rearrangements (Srivastav, Gupta, & Gupta, 2000).
Molecular Scaffold Utilization
This compound is used as a molecular scaffold for the synthesis of various molecular receptors. For example, intermediates such as 1,3,5-tris(halomethyl)-2,4,6-triethylbenzene, which include bromo and chloro compounds, are vital for this purpose (Wallace et al., 2005).
Application in Organic Light Emitting Diodes
Significantly, this compound is involved in the synthesis of compounds used in organic light emitting diodes (OLEDs). The synthesis of 9,10-di-(3,5-diphenyl)phenyl anthracene, an emitter in OLEDs, utilizes this compound (Zhang Zhi-lin, 2008).
Catalytic Applications
Moreover, this compound derivatives are used in catalytic processes. For example, in the CuI-catalyzed domino process leading to the formation of benzofurans, this compound serves as a key reagent (Lu, Wang, Zhang, & Ma, 2007).
Safety and Hazards
1-Bromo-3,5-diphenylbenzene is classified as a warning hazard. It is flammable and can cause skin irritation. It is also toxic to aquatic life with long-lasting effects. Precautionary measures include avoiding contact with skin, eyes, or clothing, avoiding ingestion and inhalation, and avoiding dust formation. Containers should be kept tightly closed in a dry, cool, and well-ventilated place .
Future Directions
Mechanism of Action
Target of Action
1-Bromo-3,5-diphenylbenzene, also known as 5’-Bromo-1,1’:3’,1’'-terphenyl, is primarily used as an organic and pharmaceutical intermediate . .
Mode of Action
This property is frequently exploited in organic synthesis .
Biochemical Pathways
It’s known that the compound is used in the synthesis of aromatic dendrimers bearing 2,4,6-triphenyl-1,3,5-triazine cores .
Result of Action
It’s known that the compound is used in the synthesis of aromatic dendrimers bearing 2,4,6-triphenyl-1,3,5-triazine cores . These dendrimers have potential applications in various fields, including drug delivery, diagnostics, and photonic devices.
Action Environment
It’s known that the compound should be stored in a sealed, dry environment at room temperature .
Properties
IUPAC Name |
1-bromo-3,5-diphenylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13Br/c19-18-12-16(14-7-3-1-4-8-14)11-17(13-18)15-9-5-2-6-10-15/h1-13H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOPQERQQZZREDR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=CC(=C2)Br)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80435159 | |
Record name | 2~5~-Bromo-1~1~,2~1~:2~3~,3~1~-terphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80435159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
103068-20-8 | |
Record name | 2~5~-Bromo-1~1~,2~1~:2~3~,3~1~-terphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80435159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5'-bromo-1,1':3',1''-terphenyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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